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Compound of Interest

Compound Name: 4-Bromothiophene-2-carbonitrile

Cat. No.: B101668

Application Notes and Protocols for 4-
Bromothiophene-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed safety information, hazard classifications, and experimental
protocols for the versatile synthetic building block, 4-Bromothiophene-2-carbonitrile. The

information is intended to guide researchers in its safe handling, storage, and application in
synthetic chemistry, particularly in the context of drug discovery and materials science.

Safety Data and Hazard Information

4-Bromothiophene-2-carbonitrile is a hazardous substance that requires careful handling in
a laboratory setting. The following tables summarize its key identifiers and GHS classification.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-bromothiophene-2-carbonitrile
Synonyms 4-Bromo-2-cyanothiophene
CAS Number 18791-99-6[1]

Molecular Formula

CsH2BrNS[1]

Molecular Weight

188.05 g/mol [1]

Physical Form

Solid[2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[3]

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation[3]

Hazard Pictograms:

laalt text
laalt text

Signal Word: Danger[2][3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet. Key

precautions include:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Experimental Protocols

4-Bromothiophene-2-carbonitrile is a valuable intermediate for the synthesis of a variety of
heterocyclic compounds. Its bromine and nitrile functionalities allow for diverse chemical

transformations.

Synthesis of 4-Bromothiophene-2-carbonitrile

A common synthetic route to 4-Bromothiophene-2-carbonitrile involves the dehydration of

the corresponding oxime.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromothiophene-2-carbonitrile safety data sheet
(SDS) and hazard information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101668#4-bromothiophene-2-carbonitrile-safety-
data-sheet-sds-and-hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://www.benchchem.com/product/b101668#4-bromothiophene-2-carbonitrile-safety-data-sheet-sds-and-hazard-information
https://www.benchchem.com/product/b101668#4-bromothiophene-2-carbonitrile-safety-data-sheet-sds-and-hazard-information
https://www.benchchem.com/product/b101668#4-bromothiophene-2-carbonitrile-safety-data-sheet-sds-and-hazard-information
https://www.benchchem.com/product/b101668#4-bromothiophene-2-carbonitrile-safety-data-sheet-sds-and-hazard-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

